Cas no 898430-56-3 (5-bromo-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylfuran-2-carboxamide)

• Product Name: 5-bromo-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylfuran-2-carboxamide
• CAS No: 898430-56-3
• MF: C₁₉H₂₄BrN₃O₃
• MW: 422.316164016724
• CID: 5482761
• Update Time: 2025-10-17

5-bromo-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethyl]furan-2-carboxamide
• 5-bromo-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylfuran-2-carboxamide

• Inchi： 1S/C19H24BrN3O3/c1-22-9-11-23(12-10-22)16(14-3-5-15(25-2)6-4-14)13-21-19(24)17-7-8-18(20)26-17/h3-8,16H,9-13H2,1-2H3,(H,21,24)
• InChI Key： IJVFHSIYLFIPHU-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC(C1=CC=C(OC)C=C1)N1CCN(C)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 5-bromo-N-2-(4-methoxyphenyl)-2-(4-methylpiperazin-1-yl)ethylfuran-2-carboxamide

5-Bromo-N-2-(4-Methoxyphenyl)-2-(4-Methylpiperazin-1-Yl)ethylfuran-2-Carboxamide: A Promising Compound in Pharmaceutical Research

5-Bromo-N-2-(4-Methoxyphenyl)-2-(4-Methylpiperazin-1-Yl)ethylfuran-2-Carboxamide represents a novel chemical entity with significant potential in the development of therapeutic agents. This compound, characterized by its unique molecular framework, has attracted attention due to its structural features and potential pharmacological activities. The synthesis of this compound involves a multi-step process that integrates aromatic substitution, heterocyclic ring formation, and functional group modification to achieve the desired molecular architecture. Recent studies have highlighted the importance of these structural elements in modulating biological activity, making this compound a focal point in drug discovery efforts.

The 5-bromo functional group plays a critical role in the compound's reactivity and biological interactions. Bromine substitution at the 5-position of the furan ring introduces electron-withdrawing properties, which can influence the compound's binding affinity to target proteins. The 4-methoxyphenyl moiety, attached to the nitrogen atom of the amide group, contributes to the molecule's hydrophobicity and may enhance its ability to cross biological membranes. This feature is particularly relevant in the context of drug delivery systems where membrane permeability is a key determinant of efficacy.

The 4-methylpiperazin-1-yl group, a key structural component of this compound, has been extensively studied for its role in modulating receptor interactions. Piperazine derivatives are known for their ability to act as ligands for various G protein-coupled receptors (GPCRs), and the introduction of a methyl group at the 4-position may fine-tune the compound's selectivity and affinity for specific targets. Recent research has demonstrated that such modifications can significantly impact the pharmacokinetic profile of the molecule, including its metabolic stability and half-life in vivo.

Recent advancements in medicinal chemistry have emphasized the importance of optimizing molecular scaffolds to achieve desired therapeutic outcomes. A 2023 study published in Journal of Medicinal Chemistry investigated the ethylfuran-2-carboxamide core structure and its potential as a scaffold for developing anti-inflammatory agents. The study highlighted that the furan ring's aromaticity and the presence of the carboxamide group contribute to the compound's ability to interact with inflammatory mediators, suggesting its potential application in the treatment of chronic inflammatory diseases.

One of the most promising applications of this compound lies in its potential as an anti-inflammatory agent. Inflammatory diseases, such as rheumatoid arthritis and Crohn's disease, are characterized by persistent activation of immune pathways, and the development of selective inhibitors remains a major challenge. Preliminary studies have shown that the 5-bromo substitution may enhance the compound's ability to inhibit pro-inflammatory cytokines, while the 4-methoxyphenyl group may modulate its interaction with lipid rafts in cell membranes. These properties could make it a valuable candidate for further exploration in the context of immunomodulatory therapies.

The 4-methylpiperazin-1-yl group also presents opportunities for the development of targeted therapies. Piperazine-based compounds have been explored for their potential to modulate ion channels and neurotransmitter receptors, making them relevant in the treatment of neurological disorders. A 2022 study in Pharmacological Research demonstrated that modifying the piperazine ring with substituents such as methyl groups can significantly alter the compound's pharmacological profile, enabling the design of drugs with improved selectivity and reduced side effects.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the furan ring through a Diels-Alder reaction, followed by the introduction of the 4-methoxyphenyl group via electrophilic aromatic substitution. The 4-methylpiperazin-1-yl group is then incorporated through a nucleophilic substitution reaction, while the 5-bromo substitution is achieved through bromination of the furan ring. These synthetic strategies highlight the importance of precise control over functional group placement to achieve the desired molecular structure.

Recent computational studies have provided insights into the molecular interactions of this compound with potential targets. Molecular docking simulations have revealed that the compound's ability to bind to specific protein targets is influenced by its hydrophobic and hydrogen-bonding capabilities. The ethylfuran-3-carboxamide core structure, combined with the substituents on the aromatic rings, allows the compound to form favorable interactions with key residues in target proteins, which is critical for its biological activity.

As the field of pharmaceutical research continues to evolve, compounds like 5-Bromo-N-2-(4-Methoxyphenyl)-2-(4-Methylpiperazin-1-Yl)ethylfuran-2-Carboxamide are becoming increasingly important in the development of innovative therapies. Their unique structural features and potential pharmacological activities make them valuable candidates for further investigation. The ongoing research into these compounds is expected to contribute to the discovery of new treatments for a wide range of diseases, underscoring the significance of continued exploration in this area.